5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 5-quinolin-6-yl-1,2-dihydro-1,2,4-triazole-3-thione
• InChI: InChI=1S/C11H8N4S/c16-11-13-10(14-15-11)8-3-4-9-7(6-8)2-1-5-12-9/h1-6H,(H2,13,14,15,16)
• InChI Key: JMHFLCPKFIXEAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)C3=NC(=S)NN3)N=C1
• Molecular Formula: C11H8N4S
• Molecular Weight: 228.28 g/mol

Description

5-(Quinolin-6-yl)-4H-1,2,4-triazole-3-thiol (QTT) is an organic compound with a wide range of applications in scientific research. It is a member of the quinoline family and is a substituted triazole. QTT is a stable compound and is used in organic synthesis, pharmaceuticals, and various other industries. QTT has a wide range of properties, including its ability to form coordination bonds with metal ions, its biocompatibility, and its ability to form stable complexes with nucleophiles. It is also known for its ability to form hydrogen bonds and its low toxicity.

Scientific Research Applications

Synthesis and Reactivity

• The compound has been synthesized and its reactivity with aldehydes studied, leading to the formation of various derivatives. This synthesis involved a series of reactions based on quinoline-2-carboxylic acid (Zozulynets et al., 2021).

Antimicrobial Activity

• Some derivatives of 5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol have been found to exhibit antimicrobial activity against a variety of microorganisms, indicating their potential as antimicrobial agents (Özyanik et al., 2012).

Antitumor and Antioxidant Activities

• Regioselective synthesis of some triazole derivatives based on 5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol has shown potential antitumor and antioxidant activities, suggesting its use in developing novel therapeutic agents (Behalo et al., 2017).

Antifungal and Anti-tubercular Properties

• Quinoline derivatives containing 5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol moieties have been synthesized and evaluated for their antifungal and anti-tubercular activities, showing promising results in this area of research (Nesaragi et al., 2021).

Synthesis of Novel Derivatives

• The compound has been used as a base for the synthesis of novel derivatives, with some exhibiting significant antibacterial and antifungal activities, surpassing standard drugs in some cases (Holla et al., 2005).